Cas no 1805277-13-7 (2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol)

• Product Name: 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol
• CAS No: 1805277-13-7
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4808133
• Update Time: 2025-06-11

2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-7-4(3-14)1-5(8(10)11)6(2-12)13-7/h1,8,14H,2-3,12H2
• InChI Key： BMAFLTIHFYOUKK-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C(C(F)F)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol

Introduction to 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1805277-13-7)

2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol, identified by its Chemical Abstracts Service (CAS) number 1805277-13-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its aminomethyl, chloro, and difluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel bioactive molecules.

The pyridine core of 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol is a well-documented pharmacophore in drug discovery, often serving as a key structural element in various pharmacological agents. The presence of an aminomethyl group at the 2-position introduces a nucleophilic center that can participate in further functionalization, enabling the synthesis of more complex derivatives. Additionally, the chloro substituent at the 6-position and the difluoromethyl group at the 3-position enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymatic and receptor pathways involved in human diseases. The structural motif of 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol has been explored in several preclinical studies as a potential lead compound for therapeutic intervention. Notably, its derivatives have shown promise in modulating pathways associated with inflammation, cancer, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its versatility in chemical modification. The aminomethyl group serves as a versatile handle for further derivatization, allowing chemists to attach various pharmacophoric elements through amide, urea, or thiourea linkages. This flexibility has enabled the synthesis of a library of analogs that have been screened for their biological activity. For instance, researchers have investigated its potential as an inhibitor of kinases and other enzymes implicated in disease progression.

The chloro and difluoromethyl substituents play crucial roles in fine-tuning the pharmacokinetic properties of the molecule. The electron-withdrawing nature of these groups increases the compound's metabolic stability by resisting hydrolysis and oxidation, which is essential for achieving prolonged biological activity. Furthermore, these substituents can enhance binding affinity to target proteins by improving hydrophobic interactions.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of derivatives based on 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol. Molecular docking studies have identified key interactions between this scaffold and target enzymes, providing insights into how structural modifications can improve potency and selectivity. These computational approaches have accelerated the drug discovery process, enabling researchers to prioritize promising candidates for experimental validation.

In clinical settings, the exploration of novel therapeutic agents often involves evaluating their efficacy and safety profiles through preclinical studies. While 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol itself may not be in advanced clinical trials as a standalone drug, its derivatives have been tested in various models to assess their therapeutic potential. Preliminary results suggest that certain analogs exhibit significant anti-inflammatory and antitumor activities, warranting further investigation into their clinical applicability.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the aminomethyl group, halogenation processes to incorporate the chloro substituent, and protection-deprotection strategies to handle the reactive hydroxyl group at the 5-position. Advances in synthetic methodologies have improved access to this scaffold, making it more feasible for large-scale production.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of a difluoromethyl group in 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol contributes to its unique pharmacological profile by enhancing binding affinity and metabolic stability. Fluoro-substituted compounds are known for their improved bioavailability and prolonged half-life, making them highly desirable in drug development. The growing body of literature on fluorinated pyridines underscores their significance as building blocks for next-generation therapeutics.

Future research directions may focus on expanding the chemical space around this scaffold by exploring novel substitution patterns and functional groups. Additionally, integrating machine learning techniques could further optimize derivative design by predicting biological activity based on structural features. Such interdisciplinary approaches hold great promise for accelerating the discovery of new drugs with improved efficacy and safety profiles.

In conclusion,2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1805277-13-7) represents a compelling example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for drug discovery，and ongoing research continues to uncover new possibilities for its application in medicine.